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Compound of Interest

Compound Name: Crotonic anhydride

cat. No.: 87771178

Chemical Identity and Properties

The IUPAC name for crotonic anhydride is but-2-enoyl but-2-enoate.[1] For the trans isomer,
the systematic name is [(E)-but-2-enoyl] (E)-but-2-enoate.[2] It is also widely known by several
synonyms, including 2-butenoic anhydride and crotonic acid anhydride.[1][2] This compound is
a key intermediate in various organic syntheses.[3]

Quantitative Data Summary

The physical and chemical properties of crotonic anhydride are summarized in the table
below for easy reference and comparison.
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Property Value

IUPAC Name but-2-enoyl but-2-enoate[1]

2-Butenoic acid, 1,1'-anhydride; 2-Butenoic
Synonyms acid, anhydride; 2-Butenoic anhydride; Crotonic
acid anhydride; NSC 97397[1]

CAS Number 623-68-7[1][2][41[5]

Molecular Formula CsH1003[1][2][4]

Molecular Weight 154.16 g/mol [1][6]

Boiling Point 246-250 °C[1][6]

Melting Point -20 °C (for mixture of isomers)[6]
Density 1.04 g/cm3 at 20 °C[6]

Refractive Index (n20/D) 1.473[4][5]

Vapor Pressure 1 hPa at 25 °C[6]

Flash Point 113 °C[6]

Autoignition Temperature 290 °CJ6]

Synthesis of Crotonic Anhydride

Crotonic anhydride can be synthesized through several methods. The most common
industrial preparations involve the dehydration of crotonic acid, often using acetic anhydride.[7]
[8][9] Another documented method is the reaction of crotonyl chloride with sodium crotonate.[7]

Experimental Protocol: Dehydration of Crotonic Acid
with Acetic Anhydride

This protocol is based on the principles outlined in patents for the manufacture of crotonic
anhydride.[9][10]

Objective: To synthesize crotonic anhydride by reacting crotonic acid with acetic anhydride,
with continuous removal of the acetic acid byproduct.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6751209.htm
https://www.chemsynthesis.com/base/chemical-structure-35107.html
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6751209.htm
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.bocsci.com/crotonic-anhydride-cas-623-68-7-item-73615.html
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6751209.htm
https://www.chemsynthesis.com/base/chemical-structure-35107.html
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://chemcess.com/crotonic-acid-properties-reactions-production-and-uses/
https://en.wikipedia.org/wiki/Crotonic_acid
https://patents.google.com/patent/GB612790A/en
https://chemcess.com/crotonic-acid-properties-reactions-production-and-uses/
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://patents.google.com/patent/GB612790A/en
https://patents.google.com/patent/GB656740A/en
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Crotonic acid

Acetic anhydride

Inert organic liquid diluent (e.g., heptane, toluene)[9][10]

Polymerization inhibitor (e.g., hydroquinone)[9]

Equipment:

Reaction vessel equipped with a fractionating column, a heating mantle, a condenser, and a
collection flask.

Vacuum pump (optional, for reduced pressure distillation)

Procedure:

Charge the reaction vessel with acetic anhydride.

Heat the acetic anhydride to its boiling point under atmospheric or reduced pressure.[9][10]

Prepare a solution of crotonic acid dissolved in an inert diluent (e.g., heptane). A
polymerization inhibitor like hydroquinone may be added to this solution.[9]

Continuously introduce the crotonic acid solution into the vapor of the boiling acetic
anhydride within the fractionating column.[10]

The reaction produces crotonic anhydride and acetic acid. The acetic acid, along with the
inert diluent, is continuously removed as a vaporous azeotropic mixture from the top of the
column.[9][10]

The liquid residue, containing crotonic anhydride, unreacted crotonic acid, and excess
acetic anhydride, is collected at the base of the column.[10]

The collected mixture is then subjected to fractional distillation to separate the pure crotonic
anhydride from the other components.[10] The unreacted starting materials can be recycled.
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Applications in Research and Development

Crotonic anhydride is a versatile reagent with significant applications in the pharmaceutical,
polymer, and dye industries.[3][4][11]

o Organic Synthesis: It serves as a crucial intermediate for producing more complex
molecules, including esters and amides, due to its reactive anhydride group.[3][12]

o Pharmaceutical Industry: It is a vital building block for the synthesis of Active Pharmaceutical
Ingredients (APIs) and their intermediates.[3] For instance, it has been used in the
preparation of antimicrobial drugs and sulfonamides.[4][11]

o Polymer and Material Science: Crotonic anhydride is used in the development of polymers
and resins.[3] Its ability to be incorporated into polymer chains allows for the modification of
material properties such as durability and flexibility.[3]

e Dye Industry: It is utilized as an intermediate for fur dyes and reactive dyes.[4][11]

o Other Industrial Uses: It also finds application in the manufacturing of cosmetics, rubber
antioxidants, and as an epoxy resin curing agent.[4]

Signaling Pathways and Logical Relationships

While crotonic anhydride itself is not typically involved in biological signaling pathways, its
role as a synthetic intermediate is crucial for creating molecules that are. The following diagram
illustrates a generalized workflow for the synthesis of a target molecule, such as a
pharmaceutical compound, using crotonic anhydride.
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Caption: Synthetic workflow from starting materials to a final product using crotonic

anhydride.

Safety and Handling
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Crotonic anhydride is classified as a corrosive substance.[2] It can cause severe skin burns
and eye damage.[2][12] It is moderately toxic if ingested and is a skin irritant.[4] When heated
to decomposition, it emits acrid smoke and irritating fumes.[4] Appropriate personal protective
equipment, including gloves, goggles, and a lab coat, should be worn when handling this
chemical. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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